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Compound of Interest

Compound Name: (R)-2-(Piperidin-2-yl)ethanol

Cat. No.: B029380 Get Quote

This technical guide provides comprehensive safety data, handling procedures, and an

overview of the synthetic applications of (R)-2-(Piperidin-2-yl)ethanol for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
(R)-2-(Piperidin-2-yl)ethanol is a chiral building block used in the synthesis of various

pharmaceutical compounds.[1][2] Its physical and chemical properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b029380?utm_src=pdf-interest
https://www.benchchem.com/product/b029380?utm_src=pdf-body
https://www.benchchem.com/product/b029380?utm_src=pdf-body
https://www.chemicalbook.com/Manufacturers-india/r-piperidine-2-ethanol.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4730264/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C7H15NO [3]

Molecular Weight 129.20 g/mol [3]

CAS Number 68419-38-5 [3]

Appearance

Not explicitly stated for the (R)-

isomer, but the racemate is a

pale yellow to light brown clear

liquid above 38°C or an off-

white solid below 30°C.

Boiling Point
234 °C / 453.2 °F @ 760

mmHg (for the racemate)

Melting Point
38 - 43 °C / 100.4 - 109.4 °F

(for the racemate)

Solubility Soluble in water.

Safety and Hazard Information
(R)-2-(Piperidin-2-yl)ethanol is considered a hazardous substance. The following tables

summarize the GHS hazard classifications and precautionary statements.

GHS Hazard Classification
Hazard Class Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Eye Irritation Category 1

GHS Label Elements
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Pictogram Danger

Signal Word
H302: Harmful if swallowed. H314: Causes

severe skin burns and eye damage.

Hazard Statements

P260: Do not breathe

dust/fume/gas/mist/vapors/spray. P264: Wash

skin thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P280:

Wear protective gloves/protective clothing/eye

protection/face protection. P301+P330+P331: IF

SWALLOWED: Rinse mouth. Do NOT induce

vomiting. P303+P361+P353: IF ON SKIN (or

hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower.

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. P310: Immediately call a

POISON CENTER or doctor/physician. P405:

Store locked up. P501: Dispose of

contents/container in accordance with

local/regional/national/international regulations.

Precautionary Statements

Handling and Storage
Proper handling and storage of (R)-2-(Piperidin-2-yl)ethanol are crucial to ensure safety in a

research environment.

Personal Protective Equipment (PPE)
A logical workflow for selecting and using appropriate PPE is essential.
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Hazard Assessment

PPE Selection

Handling ProcedureAssess Risks:
- Skin/Eye Contact

- Inhalation
- Ingestion

Identified Hazards:
- Corrosive

- Acutely Toxic (Oral)

Evaluate SDS

Impervious Gloves
(e.g., Nitrile, Neoprene)Protect Skin

Chemical Safety Goggles
 and Face Shield

Protect Eyes/Face

Use in a Fume Hood
 or with appropriate respirator

Protect Respiratory System

Handle in a well-ventilated area
 or fume hood.

Chemical-Resistant Lab Coat

Avoid contact with skin, eyes,
 and clothing.

Store in a tightly closed container
 in a cool, dry place.

Click to download full resolution via product page

Caption: PPE selection and handling workflow for (R)-2-(Piperidin-2-yl)ethanol.

Storage
Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents and acids. Keep the container tightly closed when not in use.

Experimental Protocols
(R)-2-(Piperidin-2-yl)ethanol is a valuable chiral intermediate in organic synthesis. The

following protocols are based on literature procedures for the synthesis of related compounds,

illustrating its utility.

Synthesis of 2-(2-Chloroethyl)piperidine Hydrochloride
from 2-(2-Hydroxyethyl)piperidine
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This protocol describes the conversion of the hydroxyl group to a chloride, a common

transformation for further synthetic elaboration.

Materials:

2-(2-hydroxyethyl)piperidine

Ethereal hydrogen chloride

Chloroform

Thionyl chloride

Ethanol

Ether

Procedure:

Treat 2-(2-hydroxyethyl)piperidine (0.2 mole) with ethereal hydrogen chloride and briefly dry

the resulting salt.

Dissolve the solid salt in 125 mL of warm chloroform.

Add thionyl chloride (0.46 mole) in portions to the solution.

Reflux the mixture for 2.5 hours.

Cool the reaction mixture to room temperature.

Evaporate the solvent in vacuo to obtain a brown solid.

Recrystallize the solid from an ethanol-ether mixture to yield 2-(2-chloroethyl)piperidine

hydrochloride.

General Procedure for Acetylation of (Piperidin-2-
yl)methanol (Precursor to the target molecule's acetate
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derivative)
This procedure outlines the acetylation of the hydroxyl group, a common protecting group

strategy or a step towards creating derivatives.

Materials:

(Piperidin-2-yl)methanol

Pyridine

Acetic anhydride

Methanol

Dichloromethane

1 M HCl

Saturated aqueous NaHCO₃

Brine

Anhydrous Na₂SO₄

Procedure:

Dissolve (piperidin-2-yl)methanol (1.0 eq) in pyridine under an inert atmosphere.

Cool the solution to 0°C in an ice bath.

Slowly add acetic anhydride (1.1 eq) to the cooled solution.

Allow the reaction mixture to warm to room temperature and stir until the starting material is

consumed (monitor by TLC).

Quench the reaction by the slow addition of methanol.

Remove the solvents under reduced pressure.
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Dissolve the residue in dichloromethane and wash sequentially with 1 M HCl, saturated

aqueous NaHCO₃, and brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by silica gel column chromatography to obtain the acetylated

product.

Applications in Drug Discovery and Development
(R)-2-(Piperidin-2-yl)ethanol serves as a key chiral building block in the synthesis of various

biologically active molecules. Its utility has been demonstrated in the preparation of a novel

class of pyrazolopyrimidines, which act as inhibitors of protein and checkpoint kinases.[1] This

suggests its importance in the development of therapeutics for diseases such as cancer and for

the treatment and prophylaxis of HCV infection.[1]

The piperidine scaffold is a prevalent structural motif in a wide range of pharmaceuticals,

valued for its favorable physicochemical properties and its ability to interact with diverse

biological targets.

Logical Workflow for Synthetic Application
The following diagram illustrates the logical flow of utilizing (R)-2-(Piperidin-2-yl)ethanol in the

synthesis of kinase inhibitors.
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Synthesis of Chiral Intermediate

Application in Drug Discovery

2-Pyridineethanol

Asymmetric Hydrogenation
or

Enzymatic Resolution

(R)-2-(Piperidin-2-yl)ethanol

Further Synthetic Modifications
(e.g., coupling reactions)

Use as Chiral Building Block

Pyrazolopyrimidine Derivatives

Inhibition of Protein and
Checkpoint Kinases

Leads to

Click to download full resolution via product page

Caption: Synthetic workflow from a precursor to (R)-2-(Piperidin-2-yl)ethanol and its
application in synthesizing kinase inhibitors.
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Conclusion
(R)-2-(Piperidin-2-yl)ethanol is a versatile chiral intermediate with significant applications in

the synthesis of complex pharmaceutical agents, particularly kinase inhibitors. Adherence to

strict safety protocols and handling procedures is paramount due to its hazardous nature. The

synthetic utility of this compound, stemming from its chiral piperidine core and reactive hydroxyl

group, makes it a valuable tool for medicinal chemists and drug development professionals.

Further exploration of its use in the synthesis of novel therapeutic agents is a promising area of

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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